Cas no 22302-63-2 (2-Cyano-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-Cyano-N-(naphthalen-1-yl)acetamide
• CAS No: 22302-63-2
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD00608530
• CID: 277903
• PubChem ID: 575599
• Update Time: 2025-05-21

2-Cyano-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-1-naphthylacetamide
• 2-CYANO-N-NAPHTHALEN-1-YL-ACETAMIDE
• Acetamide,2-cyano-N-1-naphthalenyl-
• 2-Cyano-N-(1-naphthyl)acetamide
• 2-cyano-N-(naphthalen-1-yl)acetamide
• 2-cyano-N-naphthylacetamide
• AC1LB3BL
• AC1Q4RY6
• Cyan-essigsaeure-[1]naphthylamid
• cyano-acetic acid-[1]naphthylamide
• Enamine_002002
• N-(Naphthyl-(1))-C-cyan-acetamid
• ST065445
• SCHEMBL6321405
• AKOS000115312
• 22302-63-2
• 2-Cyano-N-(1-naphthyl)acetamide #
• LS-02944
• EN300-01330
• FT-0679393
• MFCD00608530
• 2-Cyano-N1-naphthylacetamide
• 2-cyano-N-naphthalen-1-ylacetamide
• DTXSID70341770
• Z56822405
• SR-01000510183
• UWQDBRNNYSFJFC-UHFFFAOYSA-N
• SR-01000510183-1
• HMS1399K22
• Acetamide, 2-cyano-N-(1-naphthyl)-
• 2-CYANO-N~1~-(1-NAPHTHYL)ACETAMIDE
• CS-0307489
• ALBB-008586
• G22640
• STK347686
• AG-205/40153022
• 2-Cyano-N-(naphthalen-1-yl)acetamide

• MDL： MFCD00608530
• Inchi： 1S/C13H10N2O/c14-9-8-13(16)15-12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,8H2,(H,15,16)
• InChI Key： UWQDBRNNYSFJFC-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 498.8±28.0 °C at 760 mmHg
• Flash Point: 255.5±24.0 °C
• Refractive Index: 1.679
• PSA: 52.89
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Cyano-N-(naphthalen-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Cyano-N-(naphthalen-1-yl)acetamide

Comprehensive Analysis of 2-Cyano-N-(naphthalen-1-yl)acetamide (CAS No. 22302-63-2): Properties, Applications, and Industry Insights

2-Cyano-N-(naphthalen-1-yl)acetamide (CAS No. 22302-63-2) is a specialized organic compound with a naphthalene backbone and a cyanoacetamide functional group. This unique structure grants it versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and manufacturers are increasingly interested in its synthetic pathways, biological activity, and potential as a chemical intermediate. With the rise of green chemistry and sustainable synthesis, this compound has gained attention for its role in eco-friendly processes.

The compound’s molecular formula (C₁₃H₁₀N₂O) and structural features make it a valuable building block for heterocyclic compounds, which are pivotal in drug discovery. Recent studies highlight its utility in catalysis and polymer science, aligning with trends in high-performance materials. Users searching for "2-Cyano-N-(naphthalen-1-yl)acetamide uses" or "CAS 22302-63-2 suppliers" often seek data on its purity standards, solubility, and storage conditions—key factors for laboratory and industrial applications.

In the pharmaceutical sector, 2-Cyano-N-(naphthalen-1-yl)acetamide is explored for its bioactive potential, particularly in kinase inhibition and antimicrobial agents. Its naphthalene moiety enhances binding affinity to biological targets, a topic frequently queried in medicinal chemistry forums. Meanwhile, agrochemical researchers investigate its derivatives for crop protection, addressing global demands for sustainable agriculture solutions.

From a technical perspective, the compound’s thermal stability and reactivity are critical for process optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, as emphasized in searches for "CAS 22302-63-2 analysis methods." Suppliers often provide technical datasheets detailing melting point (~150–155°C) and spectral data, which are vital for regulatory compliance and R&D.

The growing interest in custom synthesis and scalable production of 2-Cyano-N-(naphthalen-1-yl)acetamide reflects broader industry shifts toward tailored chemicals. Innovations in continuous flow chemistry and catalyst design further enhance its accessibility. As sustainability becomes a priority, queries like "eco-friendly synthesis of cyanoacetamides" underscore the need for cleaner production methods.

In summary, 2-Cyano-N-(naphthalen-1-yl)acetamide (CAS No. 22302-63-2) bridges multiple scientific disciplines, offering solutions for drug development, advanced materials, and agricultural innovation. Its multifunctional properties and alignment with industry trends ensure its relevance in future research and commercial applications.